Pentacosanoic Acid
Pentacosanoic Acid
Pentacosanoic acid is a straight-chain saturated fatty acid and a very long-chain fatty acid. It is a conjugate acid of a pentacosanoate.
Hyenic acid, also known as hyenate or N-pentacosanoate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Hyenic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Hyenic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, hyenic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Hyenic acid is also a parent compound for other transformation products, including but not limited to, 24-methylpentacosanoic acid, N-pentacosanoyl-14-methylhexadecasphingosine-1-phosphocholine, and 2-hydroxypentacosanoic acid. Outside of the human body, hyenic acid can be found in citrus. This makes hyenic acid a potential biomarker for the consumption of this food product.
Hyenic acid, also known as hyenate or N-pentacosanoate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Hyenic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Hyenic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, hyenic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Hyenic acid is also a parent compound for other transformation products, including but not limited to, 24-methylpentacosanoic acid, N-pentacosanoyl-14-methylhexadecasphingosine-1-phosphocholine, and 2-hydroxypentacosanoic acid. Outside of the human body, hyenic acid can be found in citrus. This makes hyenic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
506-38-7
VCID:
VC0159125
InChI:
InChI=1S/C25H50O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-24H2,1H3,(H,26,27)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C25H50O2
Molecular Weight:
382.7 g/mol
Pentacosanoic Acid
CAS No.: 506-38-7
Reference Standards
VCID: VC0159125
Molecular Formula: C25H50O2
Molecular Weight: 382.7 g/mol
| CAS No. | 506-38-7 |
|---|---|
| Product Name | Pentacosanoic Acid |
| Molecular Formula | C25H50O2 |
| Molecular Weight | 382.7 g/mol |
| IUPAC Name | pentacosanoic acid |
| Standard InChI | InChI=1S/C25H50O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27/h2-24H2,1H3,(H,26,27) |
| Standard InChIKey | MWMPEAHGUXCSMY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Physical Description | Solid |
| Description | Pentacosanoic acid is a straight-chain saturated fatty acid and a very long-chain fatty acid. It is a conjugate acid of a pentacosanoate. Hyenic acid, also known as hyenate or N-pentacosanoate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Hyenic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Hyenic acid has been detected in multiple biofluids, such as feces and urine. Within the cell, hyenic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Hyenic acid is also a parent compound for other transformation products, including but not limited to, 24-methylpentacosanoic acid, N-pentacosanoyl-14-methylhexadecasphingosine-1-phosphocholine, and 2-hydroxypentacosanoic acid. Outside of the human body, hyenic acid can be found in citrus. This makes hyenic acid a potential biomarker for the consumption of this food product. |
| Synonyms | Hyenic Acid;NSC 89289 |
| PubChem Compound | 10468 |
| Last Modified | Nov 11 2021 |
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